Cas no 221006-70-8 (2,6-dimethoxypyridin-3-ylboronic acid)

• Product Name: 2,6-dimethoxypyridin-3-ylboronic acid
• CAS No: 221006-70-8
• MF: C₇H₁₀BNO₄
• MW: 182.969602108002
• MDL: MFCD03788239
• CID: 67040
• PubChem ID: 253662239
• Update Time: 2025-11-02

2,6-dimethoxypyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxypyridin-3-ylboronic acid
• 2,6-Dimethoxy-3-pyridineboronic acid
• 2,6-Dimethoxypyridine-3-boronic Acid (contains varying amounts of Anhydride)
• 2,6-Dimethoxypyridine-3-boronic acid
• (2,6-dimethoxypyridin-3-yl)boronic acid
• 2,6-DIMETHOXYL-5-PYRIDINEBORONIC ACID
• (2,6-Dimethoxypyridin-3-yl)boronic acid,2,6-Dimethoxypyridine-3-boronic acid
• 2,5-DIHYDROXY-4'-METHYLBIPHENYL
• 2,6-Dimethoxy-3-pyridylboronic Acid
• 2,6-dimethoxy-5-pyridineboronic acid
• 2,6-dimethoxypyridin-3-yl-3-boronic acid
• 2,6-DIMETHOXYPYRIDINE-5-BORONIC ACID
• 3-Borono-2,6-dimethoxypyridine
• 2,6-Dimethoxy-3-pyridylboronic Acid (contains varying amounts of Anhydride)
• Boronicacid, (2,6-dimethoxy-3-pyridinyl)- (9CI)
• (2,6-Dimethoxypyridin-3-yl)boronicacid
• 2,6-Dimethoxy-3- pyridineboronic Acid
• Boronic acid, (2,6-dimethoxy-3-pyridinyl)-
• (2,6-DIMETHOXY-3-PYRIDYL)BORONIC ACID
• 2,6-Dimethoxypyridine-3-Boroni
• KSC496C3F
• 2,6-dimethoxypyridin-3-boronic acid
• FT-0644039
• 2,6-dimethoxy-pyridine-3-boronic acid
• DTXSID30376381
• 221006-70-8
• CS-W000902
• ADGHSWFUZUADDH-UHFFFAOYSA-N
• AKOS015851914
• 2,6-Dimethoxypyridin-3-ylboronicacid
• EN300-7367884
• RS-1019
• (2,6-dimethoxy-3-pyridinyl)boronic acid
• SCHEMBL321488
• J-500610
• D4690
• SY022304
• 2,6-dimethoxy-pyridin-3-yl boronic acid
• MFCD03788239
• [2,6-bis(methyloxy)-3-pyridinyl]boronic acid
• 2,6-dimethoxypyridin-3-yl boronic acid
• AB15941
• A815922
• 2,6-dimethoxy -pyridin-3-yl boronic acid
• AMY7884
• 2,6-dimethoxy-3-pyridine boronic acid
• HY-W000902
• AC-33466
• 2,6-dimethoxy-pyridin-3-boronic acid
• DB-010340
• BBL102103
• STL555902
• 2,6-dimethoxypyridin-3-ylboronic acid

• MDL： MFCD03788239
• Inchi： 1S/C7H10BNO4/c1-12-6-4-3-5(8(10)11)7(9-6)13-2/h3-4,10-11H,1-2H3
• InChI Key： ADGHSWFUZUADDH-UHFFFAOYSA-N
• SMILES： O(C)C1C(B(O)O)=CC=C(N=1)OC
• BRN： 9391039

Computed Properties

• Exact Mass: 183.07000
• Monoisotopic Mass: 183.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.26
• Melting Point: 109°C(lit.)
• Boiling Point: 341.2°C at 760 mmHg
• Flash Point: 160.2±30.7 °C
• Refractive Index: 1.517
• PSA: 71.81000
• LogP: -1.22140
• Solubility: Not determined

2,6-dimethoxypyridin-3-ylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,6-dimethoxypyridin-3-ylboronic acid

Comprehensive Overview of 2,6-Dimethoxypyridin-3-ylboronic Acid (CAS No. 221006-70-8): Properties, Applications, and Industry Trends

2,6-Dimethoxypyridin-3-ylboronic acid (CAS No. 221006-70-8) is a specialized boronic acid derivative widely recognized for its role in cross-coupling reactions, particularly in Suzuki-Miyaura coupling. This compound belongs to the heterocyclic boronic acid family, featuring a pyridine core substituted with two methoxy groups at the 2- and 6-positions and a boronic acid moiety at the 3-position. Its unique structure makes it a valuable building block in pharmaceutical synthesis, agrochemical development, and materials science.

The growing demand for 2,6-dimethoxypyridin-3-ylboronic acid is driven by its versatility in organic synthesis. Researchers frequently search for "boronic acid reagents for drug discovery" or "pyridine boronic acid applications," reflecting its relevance in modern chemistry. Recent advancements in catalysis and green chemistry have further highlighted its potential, as industries seek sustainable alternatives to traditional synthetic methods.

One of the key advantages of CAS No. 221006-70-8 is its stability under ambient conditions, which simplifies handling and storage compared to other boron-containing compounds. Its compatibility with palladium catalysts enables efficient C-C bond formation, a critical step in constructing complex molecules. This property aligns with the rising interest in "high-efficiency coupling reactions" and "scalable synthetic routes" among chemists.

In the pharmaceutical sector, 2,6-dimethoxypyridin-3-ylboronic acid is employed in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Searches for "boronic acids in drug design" or "pyridine derivatives in medicine" underscore its importance. The compound's ability to introduce functionalized pyridine motifs into target structures makes it indispensable for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the development of organic electronic materials. Its electron-rich pyridine ring contributes to the tuning of charge transport properties in conjugated polymers and small-molecule semiconductors. Queries like "boronic acids for OLEDs" or "heterocyclic materials for optoelectronics" reflect this niche yet growing application.

Quality control of 2,6-dimethoxypyridin-3-ylboronic acid involves rigorous analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Suppliers often address customer concerns about "purity standards for boronic acids" or "batch-to-batch consistency," emphasizing the need for reliable sourcing. The compound typically exhibits a white to off-white crystalline appearance, with solubility in common polar aprotic solvents like DMF or THF.

Emerging trends in flow chemistry and continuous manufacturing have renewed interest in CAS No. 221006-70-8 as a reagent for automated synthesis platforms. Its predictable reactivity profile suits high-throughput screening workflows, addressing the demand for "fast-track medicinal chemistry" solutions. Additionally, the compound's role in bioconjugation strategies has gained attention, particularly for proteolysis-targeting chimeras (PROTACs) development.

Environmental considerations are shaping the future of boronic acid chemistry. Innovations in catalyst recycling and solvent-free reactions aim to reduce the ecological footprint of processes involving 2,6-dimethoxypyridin-3-ylboronic acid. This aligns with searches for "green synthetic methodologies" and "sustainable organoboron compounds," reflecting broader industry priorities.

For researchers exploring structure-property relationships, the steric and electronic effects of the dimethoxy substitution pattern in 221006-70-8 offer intriguing possibilities. The compound serves as a model for studying ortho-substitution influences on boronic acid reactivity, a topic frequently queried as "steric hindrance in Suzuki coupling." These fundamental insights drive innovation in molecular design across multiple disciplines.

In summary, 2,6-dimethoxypyridin-3-ylboronic acid (CAS No. 221006-70-8) represents a convergence of synthetic utility, structural diversity, and industrial applicability. Its enduring relevance in both academic and industrial settings ensures continued interest, particularly as new applications emerge in biotechnology and advanced materials. The compound exemplifies how targeted molecular engineering can address contemporary challenges in chemical synthesis and functional material development.